Cas no 2171436-06-7 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid
• CAS No: 2171436-06-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5808122
• PubChem ID: 165538081
• Update Time: 2025-10-13

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid
• 4-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-2-methylbutanoic acid
• 2171436-06-7
• EN300-1475750

• Inchi： 1S/C27H34N2O5/c1-3-4-9-19(16-25(30)28-15-14-18(2)26(31)32)29-27(33)34-17-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h5-8,10-13,18-19,24H,3-4,9,14-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m0/s1
• InChI Key： SNLDUTZXPVHGOC-GGYWPGCISA-N
• SMILES： O(C(N[C@H](CC(NCCC(C(=O)O)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid

Comprehensive Analysis of 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid (CAS No. 2171436-06-7)

The compound 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid (CAS No. 2171436-06-7) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers often search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting its relevance in modern drug discovery and biotechnology.

In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and therapeutic peptides. This compound’s chiral center (3S configuration) and methylbutanoic acid moiety contribute to its stability and bioactivity, aligning with trends in "targeted drug delivery" and "enzyme inhibitors." Its CAS No. 2171436-06-7 is frequently queried in databases like PubChem and SciFinder, underscoring its scientific importance.

The Fmoc group in 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid enables selective deprotection under mild conditions, a feature critical for "green chemistry" practices. This aligns with growing interest in "sustainable synthesis" and "reducing synthetic waste." Additionally, its application in proteomics and "post-translational modification studies" makes it a hotspot for academic and industrial research.

From a structural perspective, the compound’s heptanamido linker enhances solubility, addressing common challenges in "peptide formulation." Users often search for "amino acid derivatives for HPLC" or "peptide purity optimization," where this compound’s properties are advantageous. Its methylbutanoic acid terminus also facilitates ligand-receptor binding studies, relevant to "GPCR research" and "signal transduction."

In summary, 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-2-methylbutanoic acid (CAS No. 2171436-06-7) bridges gaps between organic chemistry and biomedical applications. Its versatility in peptide design, coupled with trending topics like "precision medicine" and "biodegradable materials," ensures its continued prominence in scientific literature and high-throughput screening platforms.